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Compound of Interest

Compound Name:
(S)-2-Ethoxy-3-(4-hydroxy-

phenyl)-propionic acid

CAS No.: 325793-65-5

Cat. No.: B043089

Get Quote

Executive Summary: The "Glitazar" Warhead
Metabolic Syndrome (Syndrome X) requires simultaneous management of dyslipidemia (high

triglycerides/low HDL) and hyperglycemia (insulin resistance).

PPAR

(Peroxisome Proliferator-Activated Receptor Alpha): Activation promotes fatty acid oxidation
and lowers triglycerides (Fibrate mechanism).[1]

PPAR

(Gamma): Activation improves insulin sensitivity and adipogenesis (Thiazolidinedione
mechanism).

(S)-2-Ethoxy-3-(4-hydroxy-phenyl)-propionic acid represents a masterstroke in medicinal

chemistry. Unlike the thiazolidinedione headgroup (which favors PPAR
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), the

-ethoxy substitution on the propionic acid backbone creates a "dual-key" motif. It maintains the
hydrogen-bonding network necessary for PPAR

activation while the ethoxy group fills a specific hydrophobic pocket in the PPAR

Ligand Binding Domain (LBD), conferring the elusive dual activity.

Chemical Biology & Structure-Activity Relationship
(SAR)
The Stereochemical Imperative
The biological activity is strictly stereospecific. The (S)-enantiomer mimics the stereochemistry

of natural fatty acid ligands.

(S)-Configuration: Orients the carboxylate headgroup to form salt bridges with His440 and

Tyr473 (in PPAR

) and equivalent residues in PPAR

.

(R)-Configuration: Clashes with the LBD helix 12, acting as a weak partial agonist or inactive

compound.

The "Ethoxy" Switch
The substituent at the C2 position is the determinant of subtype selectivity:

H / Methyl: Weak/Non-selective.

Methoxy: Favors PPAR

.

Ethoxy: The optimal bulk for Dual

agonism. The ethyl group extends into a small lipophilic sub-pocket in PPAR
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that is restricted in PPAR

, allowing the molecule to trigger the conformational change in both receptors.

Propoxy/Larger: Steric hindrance reduces potency.

Experimental Protocol: Asymmetric Synthesis
Core Requirement: High Enantiomeric Excess (ee > 98%) is required for biological validity.

Methodology: The most robust industrial route utilizes a "chiral pool" approach starting from L-

Tyrosine, preventing the need for expensive late-stage resolution.

Step-by-Step Synthesis Workflow
Starting Material: L-Tyrosine (naturally chiral).[2]

Diazotization (Retention of Configuration Strategy):

Reagent: Sodium Nitrite (

), Sulfuric Acid (

).

Mechanism:[2] Double inversion (neighboring group participation) or direct retention

depending on conditions. The standard protocol yields (S)-2-hydroxy-3-(4-

hydroxyphenyl)propionic acid (L-Leucic acid analog).

Esterification & Protection:

Convert to Ethyl ester (EtOH/HCl).

Protect Phenol (Benzyl bromide/K2CO3).

O-Alkylation (The Critical Step):

Reagent: Ethyl iodide (
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), Silver oxide (

) or Sodium Hydride (

).

Target: Introduction of the 2-ethoxy group.[2][3]

Deprotection & Hydrolysis:

Hydrogenolysis (

, Pd/C) to remove the benzyl group.

Mild basic hydrolysis (LiOH) to yield the free acid.

Visualization: Synthesis Pathway
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Caption: Asymmetric synthesis pathway utilizing L-Tyrosine to maintain stereochemical integrity

of the (S)-alpha-ethoxy core.

Biological Application: From Scaffold to Drug
(Tesaglitazar)
To create a potent drug, the "Head Group" (the acid described above) is coupled to a lipophilic

"Tail".
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Case Study: Tesaglitazar (AZ 242)[4]

Head: (S)-2-Ethoxy-3-(4-hydroxyphenyl)propionic acid.[2]

Linker: Ethoxy bridge.

Tail: 4-methanesulfonyloxyphenyl group.[4]

In Vitro Potency Data (Comparison)
The free acid has low potency. The full molecule (Tesaglitazar) exhibits nanomolar/low-

micromolar affinity.

Compound

PPAR

EC

(Human)

PPAR

EC

(Human)

Selectivity Profile

Free Acid Scaffold > 50 µM ~ 10-50 µM Weak / Partial

Tesaglitazar ~ 3.6 µM ~ 0.25 µM Dual Balanced

Rosiglitazone > 100 µM 0.04 µM Gamma Selective

Fenofibrate 18 µM > 100 µM Alpha Selective

Note: Values represent typical transactivation assay results. Tesaglitazar is optimized to

balance the ratio, preventing the side effects of "pure" gamma agonism.

Mechanism of Action
The molecule enters the nucleus, binds the PPAR LBD, causing the release of co-repressors

(NCoR) and recruitment of co-activators (SRC-1). The complex heterodimerizes with RXR and

binds to PPREs (Peroxisome Proliferator Response Elements).

Visualization: Signaling Mechanism
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Caption: Dual agonist mechanism: The ligand stabilizes the PPAR-RXR complex, recruiting co-

activators to drive lipid/glucose metabolic gene expression.

Safety & Toxicology (The "Glitazar" Gap)
Crucial Warning for Researchers: While the efficacy of this scaffold is proven, the safety profile

has historically been the failure point for this class (e.g., Tesaglitazar, Ragaglitazar).

Carcinogenicity (Rodent Specific): High-dose PPAR

agonism in rodents leads to peroxisome proliferation, oxidative stress, and liver tumors. This
mechanism is largely considered non-relevant to humans (who lack high levels of PPAR

in the liver compared to rodents), but it complicates regulatory approval.

Renal Toxicity: Increases in serum creatinine were observed in clinical trials of Tesaglitazar.

This was later found to be a reversible hemodynamic effect rather than glomerular damage,

but it halted development.

Edema: The PPAR

component drives sodium retention (ENaC upregulation) in the kidney, leading to fluid
retention and heart failure risk.

Recommendation: When using this scaffold in research, monitor creatinine and fluid balance

markers strictly. Use PPAR

-humanized mice for more accurate safety profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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